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Compound of Interest

Compound Name: 1-Ethoxyethanol

Cat. No.: B8670636 Get Quote

For researchers, scientists, and professionals in drug development, the choice of solvent is a

critical decision that can significantly impact experimental outcomes. This guide provides a

detailed, data-driven comparison of 1-Ethoxyethanol and the widely used ethanol, focusing on

their properties, applications, and safety profiles to inform solvent selection in a research

context.

Note: This guide primarily focuses on 2-Ethoxyethanol (CAS 110-80-5), a common isomer of 1-
Ethoxyethanol (CAS 7518-70-9), due to the greater availability of experimental and safety

data. 2-Ethoxyethanol is often referred to simply as Ethoxyethanol.

Physicochemical Properties: A Head-to-Head
Comparison
The fundamental properties of a solvent dictate its behavior and suitability for specific

applications. Ethanol is a volatile, flammable, colorless liquid with a slight odor.[1] 1-
Ethoxyethanol's isomer, 2-Ethoxyethanol, is also a clear, colorless liquid with a sweet, ether-

like odor.[2][3] Key physical and chemical properties are summarized below.
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Property
1-Ethoxyethanol (Isomer:
2-Ethoxyethanol)

Ethanol

CAS Number
7518-70-9 (1-Ethoxyethanol) /

110-80-5 (2-Ethoxyethanol)
64-17-5

Molecular Formula C4H10O2[4][5][6] C2H5OH[7]

Molecular Weight 90.12 g/mol [4][5][6] 46.07 g/mol

Boiling Point 135 °C (275 °F)[2][3] 78.29 °C (172.92 °F)[8][9]

Melting Point -70 °C (-94 °F)[2][3] -114.1 °C (-173.4 °F)[8]

Density 0.930 g/cm³[2][3] 0.789 g/cm³

Flash Point 44 °C (111 °F)[3] 13 °C (55 °F)[1]

Viscosity (at 25°C) 1.86 cP 1.078 cP[10]

Solubility in Water Miscible[2][3] Miscible

Vapor Pressure 4 mmHg (at 20°C)[2][3] 44.6 mmHg (at 20°C)

Solvent Performance and Research Applications
Ethanol is a versatile and widely used solvent in research due to its ability to dissolve a broad

range of substances, including both polar and non-polar compounds.[11][12][13] Its relatively

low toxicity and high volatility make it suitable for a variety of laboratory applications.[12][14]

Common Research Applications of Ethanol:

Extraction: Used to extract alkaloids from plant materials and for the extraction of DNA and

RNA in molecular biology.

Chromatography: Employed as a mobile phase component in both normal and reverse-

phase High-Performance Liquid Chromatography (HPLC).[12]

Recrystallization: Ethanol-water mixtures are commonly used as a solvent for recrystallizing

and purifying organic compounds.
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Spectroscopy: Its transparency to UV light (200-400 nm) and low viscosity make it an ideal

solvent for UV spectroscopy.

Disinfection and Preservation: Widely used for sterilizing laboratory equipment and

preserving biological specimens.[11][14]

1-Ethoxyethanol (as 2-Ethoxyethanol), often known by the trade name Cellosolve, is a

powerful solvent capable of dissolving a diverse range of chemical compounds, including oils,

resins, waxes, and nitrocellulose.[2][3][15] Its lower volatility compared to ethanol can be

advantageous in applications requiring slower evaporation rates.

Common Research Applications of 2-Ethoxyethanol:

Coatings and Inks: Used as a solvent in the formulation of lacquers, enamels, and varnishes

to ensure smooth application and high gloss.[2][15]

Cleaning and Degreasing: Its ability to dissolve greases and oils makes it an effective

component in industrial and laboratory cleaning solutions.[3][16]

Chemical Synthesis: It can be used as a reaction medium and as a starting material for the

synthesis of other compounds, such as 2-ethoxyethyl acetate.[2][16]

Staining: Employed in the formulation of wood stains and leather finishes.[15]

Safety and Toxicity Profile
The safety of solvents is a paramount concern in a research setting. While both are flammable

liquids, their toxicity profiles differ significantly.
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Hazard Category
1-Ethoxyethanol (Isomer:
2-Ethoxyethanol)

Ethanol

GHS Hazard Statements

H226 (Flammable liquid and

vapor), H302 (Harmful if

swallowed), H331 (Toxic if

inhaled), H360 (May damage

fertility or the unborn child)[3]

[17]

H225 (Highly flammable liquid

and vapor), H319 (Causes

serious eye irritation)[18]

Primary Hazards

Flammable, Acute Toxicity

(oral, inhalation), Reproductive

Toxicity, Teratogen[17][19][20]

Highly Flammable, Eye

Irritant[18][21]

Personal Protective Equipment

(PPE)

Chemical-resistant gloves,

safety goggles, face shield,

use in a well-ventilated area or

under a fume hood.[17][22]

Protective gloves, safety

goggles.[21]

Toxicity Summary

Recognized as a reproductive

toxicant and teratogen.[2][19]

[20] Exposure has been linked

to adverse effects on fertility

and fetal development.[19][20]

Can cause kidney damage.[19]

[20]

Relatively low toxicity

compared to other alcohols.

Can cause serious eye

irritation.[18][21] Vapors may

cause drowsiness or dizziness.

[21]

Due to its reproductive toxicity, the use of 2-Ethoxyethanol has declined, and it has been

replaced by safer alternatives, such as propylene glycol ethers, in many applications.[2]

Experimental Protocols and Workflow
While specific experimental protocols are highly dependent on the research objective, a

general workflow for solvent selection and evaluation is crucial. The properties of 1-
Ethoxyethanol and ethanol would be considered at various stages of this process.

General Workflow for Solvent Selection

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://en.wikipedia.org/wiki/2-Ethoxyethanol
https://www.fishersci.fr/store/msds?partNumber=10447370&countryCode=FR&language=en
https://www.carlroth.com/medias/SDB-P075-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzg2NDN8YXBwbGljYXRpb24vcGRmfGFHTmxMMmhsTVM4NU1UYzJORGM0TVRJeU1ERTBMMU5FUWw5UU1EYzFYMDFVWDBWT0xuQmtaZ3wyNzA4ZjkzYzdmMTZjYjZhYzQwZDQwNzE0NjM1NmZjM2M4ZWNiZGJlOGRlYTk5NTM2OTkwOGUwYmI5ZjZkOTgw
https://www.fishersci.fr/store/msds?partNumber=10447370&countryCode=FR&language=en
https://pubmed.ncbi.nlm.nih.gov/12042060/
https://www.researchgate.net/publication/11331227_Final_Report_on_the_Safety_Assessment_of_Ethoxyethanol_and_Ethoxyethanol_Acetate
https://www.carlroth.com/medias/SDB-P075-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzg2NDN8YXBwbGljYXRpb24vcGRmfGFHTmxMMmhsTVM4NU1UYzJORGM0TVRJeU1ERTBMMU5FUWw5UU1EYzFYMDFVWDBWT0xuQmtaZ3wyNzA4ZjkzYzdmMTZjYjZhYzQwZDQwNzE0NjM1NmZjM2M4ZWNiZGJlOGRlYTk5NTM2OTkwOGUwYmI5ZjZkOTgw
https://gpreinc.com/wp-content/uploads/2024/01/SDS_Ethanol_2024-01.pdf
https://www.fishersci.fr/store/msds?partNumber=10447370&countryCode=FR&language=en
https://www.echemi.com/sds/1-ethoxyethanol-pid_Rock20336.html
https://gpreinc.com/wp-content/uploads/2024/01/SDS_Ethanol_2024-01.pdf
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2869&id2=5596
https://pubmed.ncbi.nlm.nih.gov/12042060/
https://www.researchgate.net/publication/11331227_Final_Report_on_the_Safety_Assessment_of_Ethoxyethanol_and_Ethoxyethanol_Acetate
https://pubmed.ncbi.nlm.nih.gov/12042060/
https://www.researchgate.net/publication/11331227_Final_Report_on_the_Safety_Assessment_of_Ethoxyethanol_and_Ethoxyethanol_Acetate
https://pubmed.ncbi.nlm.nih.gov/12042060/
https://www.researchgate.net/publication/11331227_Final_Report_on_the_Safety_Assessment_of_Ethoxyethanol_and_Ethoxyethanol_Acetate
https://www.carlroth.com/medias/SDB-P075-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzg2NDN8YXBwbGljYXRpb24vcGRmfGFHTmxMMmhsTVM4NU1UYzJORGM0TVRJeU1ERTBMMU5FUWw5UU1EYzFYMDFVWDBWT0xuQmtaZ3wyNzA4ZjkzYzdmMTZjYjZhYzQwZDQwNzE0NjM1NmZjM2M4ZWNiZGJlOGRlYTk5NTM2OTkwOGUwYmI5ZjZkOTgw
https://gpreinc.com/wp-content/uploads/2024/01/SDS_Ethanol_2024-01.pdf
https://gpreinc.com/wp-content/uploads/2024/01/SDS_Ethanol_2024-01.pdf
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2869&id2=5596
https://www.benchchem.com/product/b8670636?utm_src=pdf-body
https://www.benchchem.com/product/b8670636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8670636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Define Requirements
(Solubility, Volatility, Reactivity)

2. Screen Potential Solvents
(Database Search, Literature Review)

3. Analyze Physicochemical Properties
(BP, FP, Density, Viscosity)

4. Evaluate Safety & Toxicity
(SDS Review, Hazard Assessment)

5. Perform Small-Scale Tests
(Solubility, Stability, Purity)

If Safe

6. Optimize Conditions
(Temperature, Concentration, Time)

7. Scale-Up & Validation

Final Solvent Selection

Click to download full resolution via product page

Caption: A generalized workflow for selecting a suitable solvent in a research setting.
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In this workflow, ethanol might be initially selected due to its broad applicability and well-

understood properties (Step 2). However, if an application requires a higher boiling point and

slower evaporation, 2-ethoxyethanol could be considered. The critical step is the Safety

Evaluation (Step 4), where the significant reproductive toxicity of 2-ethoxyethanol would likely

disqualify it for many applications, leading the researcher to select ethanol or seek a different,

safer high-boiling point solvent.

Structural Basis of Solvent Properties
The differences in the chemical structures of ethanol and 2-ethoxyethanol account for their

distinct physical properties and solvent behaviors. Ethanol's ability to act as both a hydrogen

bond donor and acceptor is a key feature of its solvent capability.[9] 2-Ethoxyethanol also

possesses a hydroxyl group for hydrogen bonding, but its larger size and the presence of an

ether linkage alter its overall polarity and intermolecular interactions.

Ethanol

2-Ethoxyethanol

C₂H₅OH
Forms strong hydrogen bonds

C₄H₁₀O₂

Higher boiling point due to larger size

Click to download full resolution via product page

Caption: Comparison of the chemical structures of Ethanol and 2-Ethoxyethanol.

Conclusion
Ethanol remains a versatile, effective, and relatively safe solvent for a vast array of research

applications, from extraction to chromatography. Its well-documented properties and lower

toxicity make it a default choice in many laboratories.
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1-Ethoxyethanol (as 2-Ethoxyethanol) is a powerful solvent with a high boiling point and the

ability to dissolve a wide range of materials. However, its utility in a modern research

environment is severely limited by its classification as a reproductive toxicant and teratogen.

For applications where a high-boiling point alcohol-ether solvent is required, researchers

should prioritize finding safer alternatives. The selection of a solvent must always involve a

thorough evaluation of not only its performance characteristics but also its hazard profile to

ensure the safety of personnel and the integrity of the research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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